Cas no 1187171-60-3 (4-(3-Trifluoromethylbenzoyl)isoquinoline)

4-(3-Trifluoromethylbenzoyl)isoquinoline structure
1187171-60-3 structure
Product Name:4-(3-Trifluoromethylbenzoyl)isoquinoline
CAS No:1187171-60-3
MF:C17H10F3NO
MW:301.26261472702
CID:4684954
Update Time:2023-08-14

4-(3-Trifluoromethylbenzoyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

    • 4-(3-Trifluoromethylbenzoyl)isoquinoline
    • Isoquinolin-4-yl(3-(trifluoromethyl)phenyl)methanone
    • Inchi: 1S/C17H10F3NO/c18-17(19,20)13-6-3-5-11(8-13)16(22)15-10-21-9-12-4-1-2-7-14(12)15/h1-10H
    • InChI Key: CDOLJEHVUYWNPW-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)C(C1C=NC=C2C=CC=CC=12)=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 409
  • Topological Polar Surface Area: 30

4-(3-Trifluoromethylbenzoyl)isoquinoline Pricemore >>

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